Cas no 929-57-7 (Hexane, 1,6-diisocyano-)

Hexane, 1,6-diisocyano- structure
Hexane, 1,6-diisocyano- structure
Product Name:Hexane, 1,6-diisocyano-
CAS No:929-57-7
MF:C8H12N2
MW:136.194281578064
CID:809766
PubChem ID:3391105
Update Time:2025-04-19

Hexane, 1,6-diisocyano- Chemical and Physical Properties

Names and Identifiers

    • Hexane, 1,6-diisocyano-
    • 1,6-DIISOCYANOHEXANE
    • 1,6-Diisocyanohexan
    • 1,6-di-isocyanohexane
    • 1,6-hexane-diisocyanate
    • hexa-1,6-diyl diisocyanide
    • Hexamethylene diisocyanide
    • Hexandiyldiisocyanid
    • Hexane,1,6-diisocyano
    • hexanediyl diisocyanide
    • NS00042248
    • 1,6-diisocyanhexane
    • DTXSID001319064
    • AKOS015959195
    • SCHEMBL418760
    • WJCPMQQLTJQIJK-UHFFFAOYSA-N
    • 929-57-7
    • Inchi: 1S/C8H12N2/c1-9-7-5-3-4-6-8-10-2/h3-8H2
    • InChI Key: WJCPMQQLTJQIJK-UHFFFAOYSA-N
    • SMILES: [N+](#[C-])CCCCCC[N+]#[C-]

Computed Properties

  • Exact Mass: 136.10000
  • Monoisotopic Mass: 136.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 8.7Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.899 g/mL at 25 °C(lit.)
  • Melting Point: 21-23 °C(lit.)
  • Boiling Point: 101-103 °C0.5 mm Hg(lit.)
  • Flash Point: 219 °F
  • Refractive Index: n20/D 1.443(lit.)
  • PSA: 0.00000
  • LogP: 0.84680
  • Solubility: Not determined

Hexane, 1,6-diisocyano- Security Information

  • Hazardous Material transportation number:UN 2810
  • WGK Germany:3
  • Hazard Category Code: 23/24-36
  • Safety Instruction: S26; S36/37/39; S45
  • FLUKA BRAND F CODES:10-13-21
  • RTECS:MO1530000
  • Hazardous Material Identification: T
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R23/24; R36
  • HazardClass:6.1(b)
  • PackingGroup:III

Hexane, 1,6-diisocyano- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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